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Cat. No.: B077990

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Formylcrotyl acetate, a bifunctional organic compound featuring both an aldehyde and an
ester moiety, serves as a critical intermediate in industrial and laboratory-scale organic
synthesis. Its primary industrial application is as the Cs building block in the total synthesis of
Vitamin A, where it undergoes a pivotal Wittig reaction to construct the vitamin's C2o0 backbone.
This technical guide provides a comprehensive review of its chemical properties, detailed
synthesis methodologies, key chemical transformations, and applications. Experimental
protocols for its synthesis via hydroformylation and its subsequent use in the Wittig reaction are
provided. Furthermore, this document explores the compound's reactivity, stemming from its
dual functional groups, which allows for a wide range of chemical modifications and its potential
use in biochemical research and pharmaceutical development.

Introduction and Physicochemical Properties

3-Formylcrotyl acetate, systematically named [(E)-3-methyl-4-oxobut-2-enyl] acetate, is a
versatile molecule due to the orthogonal reactivity of its aldehyde and allylic acetate functional
groups.[1] The aldehyde is a potent electrophile, while the allylic acetate can act as a leaving
group in substitution reactions.[1] This dual functionality enables its use in complex molecular
construction.[1][2]

Chemical Identity
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The key identifiers and properties of 3-Formylcrotyl acetate are summarized below.

Property Value

CAS Number 14918-80-0

Molecular Formula C7H1003

Molecular Weight 142.15 g/mol

IUPAC Name [(E)-3-methyl-4-oxobut-2-enyl] acetate

3-formylbut-2-enyl acetate, 4-acetoxy-2-methyl-
Synonyms
2-butenal, B-formylcrotyl acetate

Canonical SMILES CC(=CCOC(=0)C)C=0

Synthesis of 3-Formylcrotyl Acetate

Several synthetic routes to 3-Formylcrotyl acetate have been developed, with
hydroformylation being the most prominent on an industrial scale.

Industrial Synthesis: Hydroformylation of 3,4-
Diacetoxybut-1-ene (3,4-DABE)

The most significant industrial route to 3-Formylcrotyl acetate is the hydroformylation of 3,4-
diacetoxybut-1-ene (3,4-DABE).[3][4] This process involves the addition of a formyl group and
a hydrogen atom across the double bond of 3,4-DABE using synthesis gas (a mixture of CO
and Hz). The reaction is typically catalyzed by rhodium carbonyl complexes under high
pressure and elevated temperatures.[3][4] This method is a key step in the BASF process for
Vitamin A synthesis.[1][4]
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Figure 1: Industrial synthesis workflow for 3-Formylcrotyl Acetate.

Experimental Protocol: Hydroformylation of 3,4-DABE[3][4]

o Reactants: 3,4-diacetoxybut-1-ene (3,4-DABE), carbon monoxide (CO), and hydrogen (Hz).
The 3,4-DABE is often sourced as a byproduct from the acetoxylation of 1,3-butadiene.[3][4]

o Catalyst: Rhodium carbonyl complexes.

» Conditions: The reaction is conducted at temperatures ranging from 60 to 120°C (preferably
80 to 105°C) and pressures between 300 to 1200 atmospheres (preferably 500 to 700 atm).

[3][4]
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Procedure: 3,4-DABE is reacted with a stoichiometric mixture of carbon monoxide and
hydrogen in a high-pressure reactor in the presence of the rhodium catalyst.

Work-up: The reaction is followed by the elimination of acetic acid to yield the final product,
3-Formylcrotyl acetate. The product is then purified, typically by distillation.

Alternative Synthetic Routes

Oxidation of Allylic Halides: The Kornblum oxidation method can be employed, where a
primary allylic halide is oxidized using dimethyl sulfoxide (DMSO) in the presence of a non-
nucleophilic base.[1] The oxidation of a primary allylic bromide with DMSO and sodium
bicarbonate can yield over 80% of the desired aldehyde.[1]

Allylic Rearrangement: A patented method describes the copper(l) chloride-catalyzed allylic
rearrangement of 2-formyl-2-hydroxy-but-3-ene esters or their acetals at elevated
temperatures (50°C to 250°C) to form the target molecule.[1]

Chemical Reactivity and Key Transformations

The dual functionality of 3-Formylcrotyl acetate dictates its chemical reactivity, allowing for

selective transformations at either the aldehyde or the ester group.
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Figure 2: Key chemical transformations of 3-Formylcrotyl Acetate.
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Reactions at the Aldehyde Group

o Wittig Reaction: This is the most critical reaction for this molecule. It involves the reaction of
the aldehyde with a phosphonium ylide. In Vitamin A synthesis, 3-Formylcrotyl acetate (the
Cs component) reacts with a Cis phosphonium salt to form the Czo0 carbon skeleton of
Vitamin A acetate.[1][5][6]

o Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 3-
formylcrotonic acid, using standard oxidizing agents like potassium permanganate.[2]

e Reduction: The aldehyde is readily reduced to 3-hydroxycrotyl acetate using reducing agents
such as sodium borohydride or lithium aluminum hydride.[2]

Reactions at the Ester Group

e Hydrolysis: Under acidic or basic (saponification) conditions, the acetate ester can be
hydrolyzed to yield 3-formylcrotyl alcohol.[1]

» Nucleophilic Substitution: The ester group can undergo transesterification with other alcohols
or aminolysis with amines to produce different esters or amides, respectively.[2]

Applications
Industrial Synthesis of Vitamin A

The primary application of 3-Formylcrotyl acetate is as a crucial Cs building block in the
industrial production of Vitamin A.[1][5] The convergent synthesis strategy, notably the BASF
process, couples it with a Cis phosphonium ylide via the Wittig reaction.[1]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b077990?utm_src=pdf-body
https://www.benchchem.com/product/b077990
https://baxendalegroup.awh.durham.ac.uk/papers/Tet2016.72.1645.pdf
http://events.cusat.ac.in/xmlui/bitstream/handle/purl/3495/Dyuthi-T1431.pdf?sequence=1
https://www.evitachem.com/product/evt-1185418
https://www.evitachem.com/product/evt-1185418
https://www.benchchem.com/product/b077990
https://www.evitachem.com/product/evt-1185418
https://www.benchchem.com/product/b077990?utm_src=pdf-body
https://www.benchchem.com/product/b077990
https://baxendalegroup.awh.durham.ac.uk/papers/Tet2016.72.1645.pdf
https://www.benchchem.com/product/b077990
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cis Phosphonium Ylide Cs Aldehyde
(from Vinyl (-ionol) (3-Formylcrotyl Acetate)

Wittig Reaction

C=C bond formation

Vitamin A Acetate
(C20 Backbone)

Click to download full resolution via product page

Figure 3: Cis + Cs coupling strategy in Vitamin A synthesis.

Experimental Protocol: Wittig Reaction for Vitamin A Acetate Synthesis[6][7]

Reactants: Cis phosphonium salt (e.g., [3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4-
pentadienyl]triphenylphosphonium halide) and Cs aldehyde (3-Formylcrotyl acetate).

Base: A base is added to deprotonate the phosphonium salt and generate the reactive ylide
in situ.

Solvent System: Modern protocols may use biphasic systems with an extracting agent and
an ionic liquid to facilitate the reaction and product separation.[7]

Procedure: The Cis phosphonium salt is mixed with the solvent system. 3-Formylcrotyl
acetate is added, followed by the addition of a base (e.g., an alkali liquor) to initiate the
Wittig reaction.[7]

Work-up: After the reaction, the mixture undergoes phase separation. The organic phase
containing Vitamin A acetate is separated from the aqueous phase and the solid byproducts
(triphenylphosphine oxide). The product is then purified.[7]

Other Applications
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e Fine Chemicals: Its bifunctional nature makes it a valuable precursor in the synthesis of
various fine chemicals, fragrances, and flavor compounds.[2]

e Pharmaceutical and Natural Product Synthesis: The compound's structure is suitable for
building complex molecular architectures found in pharmaceuticals and natural products.[1]

e Biochemical Research: It is used in studies related to metabolic pathways that involve
aldehydes and esters.[2]

Biological Context and Potential Mechanism of
Action

While 3-Formylcrotyl acetate is primarily a synthetic intermediate, its inherent reactivity
suggests potential biological interactions. No specific signaling pathways have been definitively
elucidated for this compound in the literature. However, its mechanism of action is likely related
to its electrophilic nature.[2]

The aldehyde group makes the molecule a potent electrophile, capable of forming covalent
bonds with biological nucleophiles such as the thiol groups of cysteine, amino groups of lysine,
or hydroxyl groups of serine/threonine residues in proteins.[1][2] This reactivity suggests it
could act as a covalent modifier in a biological system, potentially altering protein function. This
mechanism is a basis for investigating its potential pharmacological applications.[1]

(B-Formylcrotyl Acetate ] rot W'th

(Electrophile) (e.g., Cys-SH, Lys-NHz)

Covalent Bond
Formation

Covalent Pegtein Adduct

(Altered Function)
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Figure 4: Postulated biological mechanism via covalent modification.

Summary and Outlook

3-Formylcrotyl acetate is a cornerstone intermediate in organic synthesis, with its importance
underscored by its role in the large-scale industrial production of Vitamin A. Its value lies in the
versatile and orthogonal reactivity of its aldehyde and allylic acetate functionalities. While its
primary application is well-established, future research may further explore its utility in the
synthesis of novel pharmaceuticals and complex natural products. Deeper investigation into its
potential biological activities and mechanisms of action could also open new avenues for its
application in drug development and chemical biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Formylcrotyl acetate | 14918-80-0 | Benchchem [benchchem.com]

2. Buy 3-Formylcrotyl acetate (EVT-1185418) | 14918-80-0 [evitachem.com]

3. US20020177730A1 - Process for preparing C5 acetate - Google Patents
[patents.google.com]

4. EP1247794A2 - Process for the production of C5-acetate for the synthesis of vitamin A -
Google Patents [patents.google.com]

5. baxendalegroup.awh.durham.ac.uk [baxendalegroup.awh.durham.ac.uk]

6. events.cusat.ac.in [events.cusat.ac.in]

7. CN109651150A - A method of preparing vitamine A acetate - Google Patents
[patents.google.com]

To cite this document: BenchChem. [A Technical Guide to 3-Formylcrotyl Acetate: Synthesis,
Reactivity, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b077990#literature-review-on-3-formylcrotyl-acetate]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b077990?utm_src=pdf-body-img
https://www.benchchem.com/product/b077990?utm_src=pdf-body
https://www.benchchem.com/product/b077990?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b077990
https://www.evitachem.com/product/evt-1185418
https://patents.google.com/patent/US20020177730A1/en
https://patents.google.com/patent/US20020177730A1/en
https://patents.google.com/patent/EP1247794A2/en
https://patents.google.com/patent/EP1247794A2/en
https://baxendalegroup.awh.durham.ac.uk/papers/Tet2016.72.1645.pdf
http://events.cusat.ac.in/xmlui/bitstream/handle/purl/3495/Dyuthi-T1431.pdf?sequence=1
https://patents.google.com/patent/CN109651150A/en
https://patents.google.com/patent/CN109651150A/en
https://www.benchchem.com/product/b077990#literature-review-on-3-formylcrotyl-acetate
https://www.benchchem.com/product/b077990#literature-review-on-3-formylcrotyl-acetate
https://www.benchchem.com/product/b077990#literature-review-on-3-formylcrotyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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